Cas no 1822580-01-7 (2-Amino-5-hydroxy-4,4-dimethylpentanoic acid)

• Product Name: 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid
• CAS No: 1822580-01-7
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5690615
• PubChem ID: 18629970
• Update Time: 2025-08-02

2-Amino-5-hydroxy-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-4,4-dimethylpentanoic acid
• 1822580-01-7
• 2-amino-5-hydroxy-4,4-dimethylpentanoicacid
• EN300-1297564
• Pentanoic acid, 2-amino-5-hydroxy-4,4-dimethyl-
• 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid

• Inchi： 1S/C7H15NO3/c1-7(2,4-9)3-5(8)6(10)11/h5,9H,3-4,8H2,1-2H3,(H,10,11)
• InChI Key： RXAFSIMZHIRVHH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±37.0 °C(Predicted)
• pka: 2.47±0.23(Predicted)

Additional information on 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid

Recent Advances in the Study of 2-Amino-5-hydroxy-4,4-dimethylpentanoic Acid (CAS: 1822580-01-7)

2-Amino-5-hydroxy-4,4-dimethylpentanoic acid (CAS: 1822580-01-7) is a non-proteinogenic amino acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a building block for novel peptide-based therapeutics and its involvement in metabolic pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes for 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid, highlighting an improved asymmetric synthesis method that yields higher enantiomeric purity. The researchers utilized a chiral auxiliary approach, achieving a 92% enantiomeric excess, which is critical for its application in peptide therapeutics where stereochemistry plays a pivotal role in biological activity.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid exhibits inhibitory effects on specific enzymes involved in amino acid metabolism. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a competitive inhibitor of branched-chain amino acid transaminase (BCAT), with an IC50 value of 3.2 μM. This finding suggests potential applications in metabolic disorder treatments, particularly for conditions like maple syrup urine disease.

The incorporation of 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid into peptide structures has shown promising results in enhancing metabolic stability. A recent study in ACS Chemical Biology (2024) demonstrated that peptides containing this modified amino acid exhibited a 4-fold increase in plasma half-life compared to their native counterparts. This property makes it particularly valuable for developing peptide-based drugs with improved pharmacokinetic profiles.

Structural studies using X-ray crystallography (2023, Acta Crystallographica Section D) have revealed that the dimethyl substitution at the 4-position creates significant steric hindrance, which contributes to the compound's ability to stabilize specific peptide conformations. This structural feature is being exploited in the design of constrained peptides that target protein-protein interactions, a hot area in drug discovery.

From a therapeutic perspective, recent preclinical studies have explored the potential of 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid in neurodegenerative diseases. A 2024 study in Neurochemical Research demonstrated that derivatives of this amino acid could cross the blood-brain barrier and modulate glutamate receptor activity, suggesting potential applications in Alzheimer's and Parkinson's disease treatment.

The safety profile of 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid has also been investigated in recent toxicological studies. A 2023 publication in Regulatory Toxicology and Pharmacology reported no significant cytotoxicity in human hepatocyte cell lines at concentrations up to 100 μM, supporting its potential as a safe building block for pharmaceutical applications.

In conclusion, recent research on 2-Amino-5-hydroxy-4,4-dimethylpentanoic acid (CAS: 1822580-01-7) has significantly advanced our understanding of its synthetic accessibility, biological activity, and therapeutic potential. The compound's unique structural features make it particularly valuable for peptide engineering and drug development. Future research directions likely include further optimization of synthetic methods, expanded biological activity studies, and exploration of its applications in targeted drug delivery systems.